Cas no 1573547-66-6 (1-Allyl-5-chloro-1H-1,2,4-triazole)

• Product Name: 1-Allyl-5-chloro-1H-1,2,4-triazole
• CAS No: 1573547-66-6
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD27977470
• CID: 4702092
• Update Time: 2025-11-02

1-Allyl-5-chloro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-allyl-5-chloro-1H-1,2,4-triazole
• 5-chloro-1-(prop-2-en-1-yl)-1H-1,2,4-triazole
• BBL036828
• STL408393
• FCH2514991
• T6031
• 1H-1,2,4-triazole, 5-chloro-1-(2-propenyl)-
• 1-Allyl-5-chloro-1H-1,2,4-triazole

• MDL： MFCD27977470
• Inchi： 1S/C5H6ClN3/c1-2-3-9-5(6)7-4-8-9/h2,4H,1,3H2
• InChI Key： IDHYLWBSBWKJPN-UHFFFAOYSA-N
• SMILES： ClC1=NC=NN1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 30.7

Additional information on 1-Allyl-5-chloro-1H-1,2,4-triazole

Comprehensive Overview of 1-Allyl-5-chloro-1H-1,2,4-triazole (CAS No. 1573547-66-6)

1-Allyl-5-chloro-1H-1,2,4-triazole (CAS No. 1573547-66-6) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique triazole ring structure, is increasingly being explored for its potential applications in drug discovery and organic synthesis. Researchers and industry professionals are particularly interested in its reactivity and versatility, which make it a valuable intermediate in the development of novel bioactive molecules.

The molecular structure of 1-Allyl-5-chloro-1H-1,2,4-triazole features an allyl group and a chloro substituent, which contribute to its distinct chemical properties. These functional groups enable a wide range of chemical transformations, including nucleophilic substitutions and cycloaddition reactions. As a result, this compound is often utilized in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its CAS No. 1573547-66-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for 1,2,4-triazole derivatives has surged due to their broad-spectrum biological activities. For instance, compounds like 1-Allyl-5-chloro-1H-1,2,4-triazole are being investigated for their potential roles in antimicrobial and antifungal applications. This aligns with the growing global focus on combating drug-resistant pathogens, a topic frequently searched in academic and medical circles. The compound's chloro and allyl moieties further enhance its reactivity, making it a promising candidate for innovative therapeutic agents.

From an industrial perspective, 1-Allyl-5-chloro-1H-1,2,4-triazole is also valued for its stability and compatibility with various synthetic protocols. Its CAS No. 1573547-66-6 is often cited in patents and research papers, highlighting its relevance in cutting-edge chemical development. Additionally, the compound's potential applications in agrochemicals—such as the design of new pesticides or plant growth regulators—have sparked interest among environmental scientists and agricultural researchers. This is particularly timely, given the increasing emphasis on sustainable farming practices and eco-friendly crop protection solutions.

Another area of exploration for 1-Allyl-5-chloro-1H-1,2,4-triazole is its role in material science. The triazole ring is known for its ability to form stable coordination complexes with metals, which could be leveraged in the development of advanced materials like catalysts or conductive polymers. Such applications are frequently discussed in forums and publications focused on nanotechnology and green chemistry, reflecting the compound's multidisciplinary appeal.

In summary, 1-Allyl-5-chloro-1H-1,2,4-triazole (CAS No. 1573547-66-6) represents a versatile and highly functionalized compound with wide-ranging implications across multiple scientific domains. Its unique structural features, combined with its reactivity and stability, make it a subject of ongoing research and innovation. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound continues to inspire new discoveries and applications, addressing some of the most pressing challenges in modern science and industry.